Cas no 1799788-94-5 (Chembl4215848)

• Product Name: Chembl4215848
• CAS No: 1799788-94-5
• MF: C₂₄H₂₃F₄N₅O₄
• MW: 521.464139223099
• CID: 4767361
• PubChem ID: 329823848
• Update Time: 2025-07-20

Chembl4215848 Chemical and Physical Properties

Names and Identifiers

• 2-(((3S,4R)-3-Fluoro-1-(2-(4-(trifluoromethoxy)phenyl)acetyl)piperidin-4-yl)oxy)-5-(1-methyl-1H-imidazol-4-yl)nicotinamide
• BDBM50457842
• Chembl4215848
• PF-6683324
• 2-((3R,4S)-3-Fluoro-1-(2-(4-(trifluoromethoxy)phenyl)acetyl)piperidin-4-yloxy)-5-(1-methyl-1H-imidazol-4-yl)nicotinamide
• 2-[[(3R,4S)-3-Fluoro-1-[[4-(trifluoromethoxy)phenyl]acetyl]piperidin-4-yl]oxy]-5-(1-methyl-1H-imidazol-4-yl)pyridine-3-carboxamide
• PF06683324
• 1799789-00-6
• GLXC-15096
• 1799788-94-5
• SCHEMBL16853582
• 2-[(3S,4R)-3-fluoro-1-[2-[4-(trifluoromethoxy)phenyl]acetyl]piperidin-4-yl]oxy-5-(1-methylimidazol-4-yl)pyridine-3-carboxamide
• XJIIVPVOGYFVME-AZUAARDMSA-N
• (3S,4R)-PF-6683324
• HY-112436A

• Inchi： 1S/C24H23F4N5O4/c1-32-12-19(31-13-32)15-9-17(22(29)35)23(30-10-15)36-20-6-7-33(11-18(20)25)21(34)8-14-2-4-16(5-3-14)37-24(26,27)28/h2-5,9-10,12-13,18,20H,6-8,11H2,1H3,(H2,29,35)/t18-,20+/m0/s1
• InChI Key： XJIIVPVOGYFVME-AZUAARDMSA-N
• SMILES： F[C@H]1CN(C(CC2C=CC(=CC=2)OC(F)(F)F)=O)CC[C@H]1OC1C(C(N)=O)=CC(C2=CN(C)C=N2)=CN=1

Computed Properties

• Exact Mass: 521.16861688g/mol
• Monoisotopic Mass: 521.16861688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 113

Chembl4215848 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on Chembl4215848

Comprehensive Overview of CHEMBL4215848 (CAS 1799788-94-5): A Promising Compound in Modern Research

In the rapidly evolving field of chemical and pharmaceutical research, CHEMBL4215848 (CAS 1799788-94-5) has emerged as a compound of significant interest. This molecule, cataloged under the ChEMBL database, represents a critical area of study due to its potential applications in drug discovery and biomedical sciences. Researchers are increasingly focusing on its unique structural properties and biological activity, making it a subject of numerous scientific inquiries.

The compound CHEMBL4215848 (CAS 1799788-94-5) is often associated with studies targeting enzyme inhibition and receptor modulation. Its molecular framework allows for interactions with specific biological targets, which has sparked interest in its potential therapeutic uses. For instance, recent studies have explored its role in addressing metabolic disorders, a topic gaining traction due to the global rise in conditions like diabetes and obesity. This aligns with current health trends and patient-centric research, making CHEMBL4215848 a relevant subject in both academic and industrial settings.

One of the key advantages of CHEMBL4215848 lies in its structure-activity relationship (SAR), which provides valuable insights for medicinal chemists. The compound’s pharmacokinetic properties, such as bioavailability and metabolic stability, are also under investigation, as these factors are critical for drug development. Given the growing demand for precision medicine, understanding how CHEMBL4215848 interacts at the molecular level could pave the way for tailored therapies.

Another area where CHEMBL4215848 (CAS 1799788-94-5) is gaining attention is in computational chemistry and AI-driven drug design. With the rise of machine learning in pharmaceutical research, scientists are leveraging algorithms to predict the compound’s behavior and optimize its efficacy. This approach not only accelerates the drug discovery process but also reduces costs, addressing a major pain point in the industry.

From a commercial perspective, CHEMBL4215848 is part of a broader trend toward high-throughput screening and fragment-based drug discovery. Companies specializing in chemical libraries and research reagents are increasingly offering this compound to support academic and industrial projects. Its inclusion in screening panels highlights its potential as a lead compound for further optimization.

In summary, CHEMBL4215848 (CAS 1799788-94-5) represents a compelling case study in modern chemical research. Its applications span from targeted therapy to computational modeling, reflecting the interdisciplinary nature of today’s scientific advancements. As research continues, this compound may well become a cornerstone in the development of next-generation therapeutics.